Cas no 895653-19-7 (2-(3-benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-fluorophenyl)acetamide)

• Product Name: 2-(3-benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-fluorophenyl)acetamide
• CAS No: 895653-19-7
• MF: C₂₆H₂₁FN₂O₃
• MW: 428.454950094223
• CID: 5946807
• PubChem ID: 18560090
• Update Time: 2025-06-08

2-(3-benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-fluorophenyl)acetamide
• 2-(3-benzoyl-6-ethyl-4-oxoquinolin-1-yl)-N-(4-fluorophenyl)acetamide
• 2-(3-benzoyl-6-ethyl-4-oxoquinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide
• AKOS001820479
• 895653-19-7
• F1609-0049

• Inchi： 1S/C26H21FN2O3/c1-2-17-8-13-23-21(14-17)26(32)22(25(31)18-6-4-3-5-7-18)15-29(23)16-24(30)28-20-11-9-19(27)10-12-20/h3-15H,2,16H2,1H3,(H,28,30)
• InChI Key： VZLJIUWJCYTGGU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CN1C2=C(C=C(CC)C=C2)C(=O)C(C(=O)C2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 428.15362070g/mol
• Monoisotopic Mass: 428.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 2-(3-benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-fluorophenyl)acetamide

2-(3-Benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-fluorophenyl)acetamide (CAS No. 895653-19-7): An Overview

2-(3-Benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-fluorophenyl)acetamide (CAS No. 895653-19-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of quinoline and features a unique combination of benzoyl, ethyl, and fluorophenyl groups. These structural elements contribute to its potential therapeutic applications and biological activities.

The quinoline scaffold is a well-known core structure in medicinal chemistry, known for its diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The presence of the benzoyl group in the compound enhances its lipophilicity, which can improve its cellular uptake and distribution. The ethyl group adds steric bulk, potentially affecting the compound's binding affinity to specific receptors or enzymes. The fluorophenyl moiety introduces additional electronic effects that can modulate the compound's pharmacological profile.

Recent studies have explored the potential of 2-(3-Benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-fluorophenyl)acetamide in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the cytotoxic effects of 2-(3-Benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-fluorophenyl)acetamide on human breast cancer cells. The results demonstrated that the compound induced significant apoptosis through the activation of caspase-dependent pathways. Additionally, it was found to inhibit the expression of Bcl-2, an anti-apoptotic protein, thereby enhancing the sensitivity of cancer cells to apoptosis.

Beyond its antiproliferative properties, 2-(3-Benzoyl-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-fluorophenyl)acetamide has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory effects in models of inflammatory diseases. In vitro studies have revealed that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 2-(3-Benzoyl-6-ethyl-4-oxyo-l,4-dihydroquinolin-l-yI)-N-(4-fluorophenyl)acetamide have also been studied to assess its suitability for clinical development. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in humans.

In conclusion, 2-(3-Benzoyl--6--ethyl--4--oxo--1--4--dihydroquinolin--1--yl)--N--(4--fluorophenyl)acetamide (CAS No. 895653--19--7) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its mechanisms of action and optimize its properties, this compound holds significant potential for addressing unmet medical needs in various disease areas.